Cas no 130375-93-8 (1,4-Butanediol, 2-ethyl-, (2S)-)

1,4-Butanediol, 2-ethyl-, (2S)- structure
130375-93-8 structure
Product Name:1,4-Butanediol, 2-ethyl-, (2S)-
CAS No:130375-93-8
MF:C6H14O2
MW:118.174162387848
CID:1225903
Update Time:2024-08-05

1,4-Butanediol, 2-ethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediol, 2-ethyl-, (2S)-
    • Inchi: 1S/C6H14O2/c1-2-6(5-8)3-4-7/h6-8H,2-5H2,1H3/t6-/m0/s1
    • InChI Key: CYVMBANVYOZFIG-LURJTMIESA-N
    • SMILES: C(O)[C@@H](CC)CCO

Computed Properties

  • Exact Mass: 118.09942

Experimental Properties

  • Density: 0.961±0.06 g/cm3(Predicted)
  • Boiling Point: 225.1±8.0 °C(Predicted)
  • PSA: 40.46
  • pka: 14.91±0.10(Predicted)

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